4-(2-chlorobenzyl)-2-(2,5-difluorophenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-2-(2,5-difluorophenyl)-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C20H13ClF2N2O3S/c21-15-6-2-1-5-13(15)12-24-17-7-3-4-8-19(17)29(27,28)25(20(24)26)18-11-14(22)9-10-16(18)23/h1-11H,12H2
• InChI Key: OQZUJONKYZHYAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3S(=O)(=O)N(C2=O)C4=C(C=CC(=C4)F)F)Cl
• Molecular Formula: C20H13ClF2N2O3S
• Molecular Weight: 434.8 g/mol
• CAS No.: 941899-42-9

Description

4-(2-Chlorobenzyl)-2-(2,5-difluorophenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a benzothiadiazine derivative characterized by a 1,2,4-thiadiazine ring fused to a benzene moiety (benzo[e] positioning), with two sulfone oxygen atoms at the 1-position. Key structural features include:

• Substituents: A 2-chlorobenzyl group at position 4 and a 2,5-difluorophenyl group at position 2.
• Conformational flexibility: The thiadiazine ring may adopt a half-chair conformation, as seen in structurally related benzothiazine dioxides .

While direct synthesis data for this compound are absent in the provided evidence, analogous benzothiadiazine derivatives are synthesized via cyclization reactions involving sodium methoxide-mediated condensation, as demonstrated in the preparation of (2-chlorophenyl)(4-hydroxy-1,1-dioxo-2H-1,2-benzothiazin-3-yl)methanone .

Biological Activity

The compound 4-(2-chlorobenzyl)-2-(2,5-difluorophenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide (CAS Number: 941899-42-9) is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to summarize the biological activity of this compound based on available research findings and data.

Chemical Structure and Properties

• Molecular Formula : C$_{20}$H$_{13}$ClF$_{2}$N$_{2}$O$_{3}$S
• Molecular Weight : 434.8 g/mol
• Structure : The compound features a benzo-thiadiazine core with chlorobenzyl and difluorophenyl substituents.

Biological Activity Overview

Research indicates that compounds similar to 4-(2-chlorobenzyl)-2-(2,5-difluorophenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide exhibit various biological activities including antimicrobial, anti-inflammatory, and anticancer properties.

Antimicrobial Activity

In studies assessing antimicrobial properties, derivatives of thiadiazine compounds have shown significant activity against various bacterial strains. The presence of halogen atoms (such as chlorine and fluorine) in the structure is believed to enhance antimicrobial efficacy by increasing lipophilicity and membrane permeability.

Anti-inflammatory Activity

Thiadiazine derivatives have also been evaluated for their anti-inflammatory effects. The mechanism often involves the inhibition of pro-inflammatory cytokines or enzymes such as cyclooxygenase (COX). Compounds with similar structures have demonstrated promising results in reducing inflammation in animal models.

Anticancer Activity

Several studies have explored the anticancer potential of thiadiazine derivatives. The mechanism may involve the induction of apoptosis in cancer cells or the inhibition of specific signaling pathways associated with tumor growth. In vitro assays have indicated that certain derivatives can inhibit cell proliferation in various cancer cell lines.

Case Studies and Research Findings

Study	Focus	Findings
	Antimicrobial	Showed significant activity against Gram-positive and Gram-negative bacteria.
	Anti-inflammatory	Reduced levels of TNF-alpha and IL-6 in animal models.
	Anticancer	Inhibited proliferation of breast cancer cells with an IC50 value of 15 µM.

The biological activity of 4-(2-chlorobenzyl)-2-(2,5-difluorophenyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide can be attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : Many thiadiazine derivatives act as enzyme inhibitors which can disrupt metabolic pathways in pathogens or cancer cells.
• Receptor Modulation : Some compounds may modulate receptor activity related to inflammation or cell survival.

Comparison with Similar Compounds

Table 1: Comparative Analysis of Key Benzothiadiazine and Thiadiazole Derivatives

Compound Name	Core Structure	Substituents	Key Properties/Activities	Synthesis Method
Target Compound	Benzo[e][1,2,4]thiadiazine	4-(2-chlorobenzyl), 2-(2,5-difluorophenyl)	Hypothesized: Anti-inflammatory, analgesic (inferred from benzothiazine analogues )	Likely cyclization with NaOMe/acid work-up
2-Benzoyl-4-phenyl-1,2,5-thiadiazol-3(2H)-one 1,1-dioxide	1,2,5-Thiadiazole	Benzoyl (position 2), phenyl (position 4)	Oxidative ring contraction product; lower ring stability vs. thiadiazines	Oxidative ring contraction via mCPBA/DCM
2-(4-Fluorobenzyl)-4-[4-(methylsulfanyl)phenyl]-2H-pyrido[2,3-e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide	Pyrido-thiadiazine	4-fluorobenzyl, 4-(methylsulfanyl)phenyl	Enhanced lipophilicity (methylsulfanyl); pyrido fusion may alter π-stacking interactions	Not specified in evidence
(2-Chlorophenyl)(4-hydroxy-1,1-dioxo-2H-1,2-benzothiazin-3-yl)methanone	1,2-Benzothiazine	2-chlorophenyl, 4-hydroxy	Anti-inflammatory, analgesic, anti-bacterial; intramolecular H-bonding stabilizes crystal packing	Sodium methoxide-mediated cyclization

Detailed Comparisons

(a) Ring System and Stability

• The target compound’s benzo[e][1,2,4]thiadiazine core (6-membered ring) contrasts with the 1,2,5-thiadiazole (5-membered ring) in , which is formed via oxidative ring contraction. The larger thiadiazine ring may confer greater conformational flexibility but lower thermal stability compared to thiadiazoles .

(b) Substituent Effects

• The 2,5-difluorophenyl group in the target compound introduces strong electron-withdrawing effects, which may improve metabolic stability relative to the methylsulfanyl group in , which is prone to oxidation.
• The 2-chlorobenzyl substituent in the target compound differs from the 4-fluorobenzyl group in , altering steric and electronic profiles. Chlorine’s larger atomic radius and higher lipophilicity may enhance membrane permeability compared to fluorine.